Cas no 2229328-30-5 (3-3-(methoxymethyl)furan-2-ylpropane-1-thiol)

• Product Name: 3-3-(methoxymethyl)furan-2-ylpropane-1-thiol
• CAS No: 2229328-30-5
• MF: C₉H₁₄O₂S
• MW: 186.271261692047
• CID: 6379823
• PubChem ID: 165972027
• Update Time: 2025-05-20

3-3-(methoxymethyl)furan-2-ylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-3-(methoxymethyl)furan-2-ylpropane-1-thiol
• EN300-1773019
• 3-[3-(methoxymethyl)furan-2-yl]propane-1-thiol
• 2229328-30-5

• Inchi： 1S/C9H14O2S/c1-10-7-8-4-5-11-9(8)3-2-6-12/h4-5,12H,2-3,6-7H2,1H3
• InChI Key： PUHHTKKAGVDKTD-UHFFFAOYSA-N
• SMILES： SCCCC1=C(C=CO1)COC

Computed Properties

• Exact Mass: 186.07145086g/mol
• Monoisotopic Mass: 186.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.4Ų

Additional information on 3-3-(methoxymethyl)furan-2-ylpropane-1-thiol

Compound CAS No. 2229328-30-5: 3-(3-(Methoxymethyl)furan-2-yl)propane-1-thiol

The compound 3-(3-(Methoxymethyl)furan-2-yl)propane-1-thiol (CAS No. 2229328-30-5) is a unique organic sulfur-containing molecule with potential applications in various fields, including materials science, pharmaceuticals, and chemical synthesis. This compound is characterized by its furan ring structure, which is substituted with a methoxymethyl group at the 3-position and connected to a propane thiol group at the 2-position. The presence of the thiol (-SH) functional group makes this compound particularly interesting for its reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of sulfur-containing compounds in drug design and development. The thiol group in this compound can act as a nucleophile, enabling it to participate in reactions such as thiolation, disulfide formation, and conjugation with other molecules. This property has led researchers to explore its potential as a building block for constructing bioactive molecules or as an intermediate in organic synthesis.

The furan ring system is known for its aromaticity and stability, which contributes to the overall stability of the compound. The substitution pattern on the furan ring (specifically at the 3-position) introduces additional functionality, making this compound a versatile platform for further modification. For instance, the methoxymethyl group can undergo various transformations, such as demethylation or oxidation, depending on the reaction conditions.

In terms of synthesis, 3-(3-(Methoxymethyl)furan-2-yl)propane-1-thiol can be prepared through a combination of coupling reactions and protecting group strategies. The synthesis typically involves the coupling of a furan derivative with an appropriate thiol-containing moiety under mild conditions. Researchers have also explored the use of transition metal catalysts to enhance the efficiency of these reactions.

One of the most promising applications of this compound lies in its potential use in materials science. The combination of a sulfur-containing group and an aromatic furan ring makes it suitable for applications such as cross-linking agents or precursors for polymer synthesis. Recent advancements in polymer chemistry have demonstrated the ability to incorporate sulfur-containing monomers into polymer networks, leading to materials with improved mechanical properties and thermal stability.

Moreover, this compound has shown potential in biological systems due to its ability to interact with proteins and other biomolecules. Studies have indicated that sulfur-containing compounds can modulate enzyme activity or serve as inhibitors for specific biological pathways. This opens up opportunities for exploring its role in drug discovery and development.

In conclusion, 3-(3-(Methoxymethyl)furan-2-yl)propane-1-thiol (CAS No. 2229328-30-5) is a versatile compound with a rich structural framework that enables it to participate in diverse chemical reactions and applications. Its unique combination of functional groups makes it a valuable tool in organic synthesis, materials science, and biotechnology. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in both academic and industrial settings.